tianeptine MC(5)
tianeptine MC(5)
Brand Name:
Vulcanchem
CAS No.:
104732-22-1
VCID:
VC0011710
InChI:
InChI=1S/C19H23ClN2O4S/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26/h2-3,6-7,9-10,12,19,21,25-26H,4-5,8,11H2,1H3,(H,23,24)/p-2
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O
Molecular Formula:
C19H21ClN2O4S-2
Molecular Weight:
408.9 g/mol
tianeptine MC(5)
CAS No.: 104732-22-1
Main Products
VCID: VC0011710
Molecular Formula: C19H21ClN2O4S-2
Molecular Weight: 408.9 g/mol
CAS No. | 104732-22-1 |
---|---|
Product Name | tianeptine MC(5) |
Molecular Formula | C19H21ClN2O4S-2 |
Molecular Weight | 408.9 g/mol |
IUPAC Name | 5-[(3-chloro-6-methyl-5,5-dioxido-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]pentanoic acid |
Standard InChI | InChI=1S/C19H23ClN2O4S/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26/h2-3,6-7,9-10,12,19,21,25-26H,4-5,8,11H2,1H3,(H,23,24)/p-2 |
Standard InChIKey | YYUMTPUPRWXCTH-UHFFFAOYSA-L |
SMILES | CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O |
Canonical SMILES | CN1C2=CC=CC=C2C(C3=C(S1([O-])[O-])C=C(C=C3)Cl)NCCCCC(=O)O |
Synonyms | MC(5) tianeptine MC5 tianeptine tianeptine MC(5) |
PubChem Compound | 128660 |
Last Modified | Nov 11 2021 |
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